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Compound of Interest

Compound Name: 2-chloro-N-cyclobutyl-4-iodoaniline

CAS No.: 1249086-28-9

Cat. No.: B1427988

Get Quote

Introduction

In the landscape of pharmaceutical research and development, the purity and characterization

of reference standards are paramount for ensuring the accuracy and reliability of analytical

data. This guide provides a comparative overview of "2-chloro-4-iodoaniline" as a

representative reference standard for a class of halogenated anilines. While the specific

compound "2-chloro-N-cyclobutyl-4-iodoaniline" was the initial focus, a lack of available data

has necessitated the use of its parent compound as a proxy. This document is intended for

researchers, scientists, and drug development professionals, offering a comparison with other

relevant aniline derivatives, detailing analytical methodologies, and outlining the qualification

process for such standards. Aniline and its derivatives are crucial building blocks in the

synthesis of many active pharmaceutical ingredients (APIs).[1]

Physicochemical Properties of Selected Aniline
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The selection of an appropriate reference standard is critical and is often based on its structural

similarity to the analyte of interest, as well as its physical and chemical properties. Below is a

comparison of 2-chloro-4-iodoaniline with other relevant aniline-based compounds that can be

utilized as reference standards in various analytical applications.

Property
2-chloro-4-
iodoaniline

4-chloro-2-
iodoaniline

4-bromo-2-
chloro-6-
iodoaniline

Aniline (USP
Reference
Standard)

CAS Number 42016-93-3[2] 63069-48-7 56141-11-8[3] 62-53-3[4]

Molecular

Formula
C6H5ClIN[2][5] C6H5ClIN C6H4BrClIN[3] C6H5NH2

Molecular Weight
253.47 g/mol [2]

[5]
253.47 g/mol 332.36 g/mol [3] 93.13 g/mol

Melting Point 70-73 °C[2] 39-43 °C Not available -6 °C[4]

Appearance
Light orange

powder/solid[6]
Solid Not available

Colorless to

brown oily

liquid[4]

Purity (Typical) 97%[2] 98% Not available

Primary

Pharmaceutical

Standard

Experimental Protocols for Analysis
The qualification and routine use of reference standards necessitate robust analytical methods.

High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used

technique for the analysis of aniline and its derivatives due to its sensitivity and resolving

power.[7][8]

General HPLC-UV Method for the Analysis of
Halogenated Anilines
This protocol is a representative method and may require optimization for specific compounds

and matrices.
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1. Instrumentation:

HPLC system with a quaternary pump, autosampler, and UV-Vis detector.

2. Chromatographic Conditions:

Column: Primesep 100 mixed-mode stationary phase column (4.6 x 150 mm, 5 µm) or

equivalent C18 column.[8]

Mobile Phase: A gradient or isocratic mixture of Acetonitrile and water with an acidic modifier

(e.g., 0.05% sulfuric acid or formic acid). A typical starting point could be a 45:55 (v/v)

mixture of acetonitrile and buffered water.[8]

Flow Rate: 1.0 mL/min.[8]

Column Temperature: 30 °C.[9]

Detection Wavelength: UV detection at 200 nm or 254 nm, where aniline derivatives typically

exhibit strong absorbance.[8]

Injection Volume: 10 µL.[9]

3. Standard and Sample Preparation:

Stock Solution: Accurately weigh and dissolve the reference standard in a suitable solvent

(e.g., a 50:50 mixture of acetonitrile and water) to a known concentration (e.g., 1 mg/mL).

Working Solutions: Prepare a series of dilutions from the stock solution to construct a

calibration curve.

Sample Preparation: Dissolve the sample containing the analyte in the same solvent as the

working standards to a concentration within the calibration range.

4. Analysis and Data Interpretation:

Inject the working standards to establish a calibration curve of peak area versus

concentration.
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Inject the sample solution.

The concentration of the analyte in the sample is determined by comparing its peak area to

the calibration curve. The identity of the analyte can be confirmed by comparing its retention

time with that of the reference standard.

Workflow for Reference Standard Qualification
The establishment of a new reference standard is a rigorous process to ensure its identity,

purity, and stability.[10][11] The following diagram illustrates a typical workflow for the

qualification of a new chemical reference standard in the pharmaceutical industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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